DL-threo-beta-Hydroxyaspartic acid

• IUPAC Name: (2S,3S)-2-amino-3-hydroxybutanedioic acid
• InChI: InChI=1S/C4H7NO5/c5-1(3(7)8)2(6)4(9)10/h1-2,6H,5H2,(H,7,8)(H,9,10)/t1-,2-/m0/s1
• InChI Key: YYLQUHNPNCGKJQ-LWMBPPNESA-N
• Canonical SMILES: C(C(C(=O)O)O)(C(=O)O)N
• Isomeric SMILES: [C@H]([C@@H](C(=O)O)O)(C(=O)O)N
• Molecular Formula: C4H7NO5
• DSSTOX Substance ID: DTXSID301017241
• Molecular Weight: 149.10 g/mol
• CAS RN: 7298-99-9, 4294-45-5

Description

DL-threo-beta-Hydroxyaspartic acid (THA) is a glutamate uptake inhibitor. It has been used to block glutamate transport in cannulated sprague dawley rats.

Synthesis Analysis

An improved procedure for the synthesis of threo- and erythro-β-hydroxy-DL-aspartic acids is described. Five new derivatives of this compound, a well-known general substrate of EAATs, were synthesized. The enzymatically produced compounds revealed that AEP14369 catalyzed threo -β-selective hydroxylation of L -His and L -Gln in a 2-oxoglutarate-dependent manner.

Molecular Structure Analysis

The molecular formula of this compound is C4H7NO5. The molecular weight is 149.10 g/mol. The IUPAC name is (2S,3S)-2-amino-3-hydroxybutanedioic acid. The InChI code is InChI=1S/C4H7NO5/c5-1(3(7)8)2(6)4(9)10/h1-2,6H,5H2,(H,7,8)(H,9,10)/t1-,2-/m0/s1.

Chemical Reactions Analysis

This compound is a potent non-transportable blocker for the excitatory amino acid transporters, EAAT1, 2, and 3. It inhibits glutamate uptake in COS-1 cells expressing human EAAT1 or EAAT2.

Physical And Chemical Properties Analysis

This compound is a solid. It is slightly soluble in acetonitrile, chloroform, DMF, DMSO, ethanol, PBS (pH 7.2), and water.

Scientific Research Applications

1. Excitatory Amino Acid Transporters Blocker

DL-threo-beta-Hydroxyaspartic acid and its derivatives, such as DL-threo-beta-Benzyloxyaspartate (DL-TBOA), have been explored as potent blockers of excitatory amino acid transporters. These compounds have demonstrated significant inhibitory effects on the uptake of glutamate in cells expressing human excitatory amino acid transporters, such as EAAT1 and EAAT2 (Shimamoto et al., 1998).

2. Structural Insights in Enzyme Substrate Specificity

Research has focused on the structural aspects of enzymes that interact with this compound. For instance, studies on d-threo-3-Hydroxyaspartate dehydratase from Delftia sp. have provided insights into the enzyme's substrate stereospecificity and its utility in the synthesis of optically pure l-threo- and d-erythro-3-hydroxyaspartate (Matsumoto et al., 2015).

3. Enzymatic Studies and Synthesis Methods

Further studies have involved the enzymatic behavior and synthesis methods of this compound and its isomers. This includes investigations into the stability and interconversion of its diastereoisomers and the synthesis of protected derivatives suitable for solid-phase synthesis (Inui et al., 1968; Bruno & Inguimbert, 2013).

4. Application in the Study of Glutamate Transporters

This compound derivatives have been utilized in the study of glutamate transporters. For instance, synthesizing optically pure beta-hydroxyaspartate derivatives, such as L-TBOA, has aided in understanding the interaction between blockers and excitatory amino acid transporters (Shimamoto et al., 2000).

5. Inhibition of Enzymes in Purine Biosynthesis

Research has also explored the role of this compound in inhibiting enzymes involved in purine biosynthesis, such as adenylosuccinate lyase, in biological systems like H4 cells (Casey et al., 1986).

6. Investigation of Novel Enzymes in Microorganisms

The compound has been instrumental in the purification and characterization of novel enzymes, such as L-threo-3-hydroxyaspartate dehydratase from Pseudomonas sp. and Saccharomyces cerevisiae, revealing important insights into the enzymatic mechanisms and potential industrial applications (Wada et al., 1999; Wada et al., 2003).

Mechanism of Action

Target of Action

The primary targets of DL-threo-beta-Hydroxyaspartic acid are the excitatory amino acid transporters (EAATs) . EAATs are responsible for the uptake of the neurotransmitter glutamate from the synaptic cleft, which is crucial for maintaining the balance of glutamate concentrations in the nervous system .

Mode of Action

This compound acts as an inhibitor of EAATs . It inhibits glutamate uptake in cells expressing human EAAT1 or EAAT2 . Additionally, it inhibits inward currents induced by L-aspartate in EAAT4-expressing Xenopus oocytes and by L-glutamate in EAAT5-expressing oocytes .

Biochemical Pathways

By inhibiting EAATs, this compound affects the glutamate neurotransmission pathway . This inhibition disrupts the reuptake of glutamate from the synaptic cleft, potentially leading to an increase in extracellular glutamate concentrations .

Pharmacokinetics

Its solubility in various solvents such as water, ethanol, and dmso suggests that it may have good bioavailability .

Result of Action

The inhibition of glutamate uptake by this compound can lead to changes in neuronal excitability due to increased extracellular glutamate concentrations . This could potentially influence various neurological processes and conditions.

Safety and Hazards

For safety and hazards information, please refer to the Safety Data Sheets.

Q & A

Q1: How does DL-threo-beta-Hydroxyaspartic acid affect synaptic transmission?

A: this compound acts as a glutamate transport inhibitor. [, , , ] Glutamate is a key neurotransmitter in the nervous system, and its levels in the synaptic cleft are tightly regulated. By blocking glutamate transporters, this compound prevents the reuptake of glutamate from the synapse, leading to an increased duration of excitatory postsynaptic potentials (EPSPs). [] Essentially, it prolongs the excitatory signal transmission between neurons.

Q2: Which specific glutamate transporter subtypes are affected by this compound?

A: The research indicates that this compound can affect both neuronal and glial glutamate transporters. In studies using Aplysia sensory neurons, this compound effectively blocked glutamate uptake, suggesting an interaction with transporter subtypes present in these neurons. [] Further research in rat hippocampal slice cultures revealed that this compound's effects on kainate-induced cell death were comparable to those observed with specific inhibition of EAAT3, a neuronal glutamate transporter. [] Additionally, studies on mouse and human sperm detected the presence of both GLT1 and EAAC1 glutamate transporters, and this compound was shown to block glutamate uptake in mouse sperm. [] These findings highlight the compound's ability to interact with multiple glutamate transporter subtypes.

Q3: Beyond synaptic transmission, are there other notable effects of this compound observed in the research?

A: Research using dried blood spots (DBS) as a sample matrix for metabolomic profiling identified this compound as a potential differentiating marker between DBS and plasma profiles. [] While this finding doesn't directly reveal a biological effect, it suggests a potential role for this compound in metabolic pathways or as a biomarker for specific physiological states. Further investigation is needed to understand the implications of this finding.